Cas no 127619-49-2 (2-(α,β)-Hydroxy Rimantadine)

• Product Name: 2-(α,β)-Hydroxy Rimantadine
• CAS No: 127619-49-2
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 897548
• PubChem ID: 10176519
• Update Time: 2025-07-09

2-(α,β)-Hydroxy Rimantadine Chemical and Physical Properties

Names and Identifiers

• 2-(α,β)-Hydroxy Rimantadine
• 2-(A,ß)-HYDROXY RIMANTADINE
• 1-(1-AMinoethyl)tricyclo[3.3.1.13,7]decan-2-ol

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives

Additional information on 2-(α,β)-Hydroxy Rimantadine

2-(α,β)-Hydroxy Rimantadine: A Comprehensive Overview

2-(α,β)-Hydroxy Rimantadine, with the CAS registry number 127619-49-2, is a compound of significant interest in the fields of pharmacology and organic chemistry. This compound is a derivative of rimantadine, which has been extensively studied for its antiviral properties. The hydroxy group attached to the α and β positions of the molecule introduces unique chemical and biological characteristics that make it a promising candidate for various applications in drug development.

The structural elucidation of 2-(α,β)-Hydroxy Rimantadine reveals a complex molecular framework that includes a bicyclic structure with hydroxyl groups at specific positions. These hydroxyl groups play a crucial role in determining the compound's solubility, stability, and bioavailability. Recent studies have highlighted the importance of these functional groups in enhancing the compound's ability to interact with viral proteins, thereby inhibiting viral replication.

In terms of synthesis, 2-(α,β)-Hydroxy Rimantadine is typically derived through a multi-step organic synthesis process that involves the modification of rimantadine. The introduction of hydroxyl groups at the α and β positions requires precise control over reaction conditions to ensure high yields and purity. Researchers have explored various synthetic pathways, including oxidation reactions and enzymatic modifications, to optimize the production of this compound.

The pharmacological properties of 2-(α,β)-Hydroxy Rimantadine have been extensively studied in recent years. Preclinical studies have demonstrated that this compound exhibits potent antiviral activity against a wide range of viruses, including influenza A and B strains. Its mechanism of action involves the inhibition of viral entry into host cells by targeting specific viral surface proteins. This makes it a potential candidate for developing broad-spectrum antiviral therapies.

In addition to its antiviral properties, 2-(α,β)-Hydroxy Rimantadine has shown promise in other therapeutic areas. For instance, recent research has explored its potential as an anti-inflammatory agent due to its ability to modulate inflammatory pathways. This dual functionality underscores the versatility of this compound in addressing multiple disease states.

The safety profile of 2-(α,β)-Hydroxy Rimantadine has also been evaluated in preclinical models. Studies indicate that it exhibits low toxicity at therapeutic doses, making it a safe candidate for further clinical development. However, additional research is required to fully understand its long-term effects and potential for adverse reactions.

In conclusion, 2-(α,β)-Hydroxy Rimantadine, with CAS number 127619-49-2, represents a significant advancement in antiviral drug development. Its unique chemical structure and diverse pharmacological properties make it a valuable tool for addressing emerging viral threats and other disease conditions. As research continues to uncover new insights into its mechanisms and applications, this compound holds great promise for future therapeutic interventions.